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Compound of Interest

Compound Name:
ethyl (3R)-4-cyano-3-

hydroxybutanoate

Cat. No.: B043060 Get Quote

An In-depth Technical Guide on Ethyl (3R)-4-cyano-3-hydroxybutanoate: Molecular

Properties

This guide provides essential molecular information for ethyl (3R)-4-cyano-3-
hydroxybutanoate, a chiral organic compound significant in various research and drug

development applications. The data is presented for researchers, scientists, and professionals

in the field of drug development.

Molecular and Physical Properties
The fundamental molecular characteristics of ethyl (3R)-4-cyano-3-hydroxybutanoate are

summarized below. This data is crucial for experimental design, stoichiometric calculations, and

analytical characterization.

Property Value Reference

Molecular Formula C₇H₁₁NO₃ [1][2][3][4]

Molecular Weight 157.17 g/mol [3][4][5]

CAS Number 141942-85-0 [1][3]

Appearance Colorless to pale yellow liquid [1]
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Logical Relationship of Molecular Properties
The following diagram illustrates the relationship between the compound's name and its

primary molecular identifiers.
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Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ethyl (3R)-4-cyano-3-hydroxybutanoate molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043060#ethyl-3r-4-cyano-3-hydroxybutanoate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b043060#ethyl-3r-4-cyano-3-hydroxybutanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b043060#ethyl-3r-4-cyano-3-hydroxybutanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b043060#ethyl-3r-4-cyano-3-hydroxybutanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b043060#ethyl-3r-4-cyano-3-hydroxybutanoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043060?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

